4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr

• IUPAC Name: 4-chloro-6-methoxy-1,3-benzothiazol-2-amine;hydrobromide
• InChI: InChI=1S/C8H7ClN2OS.BrH/c1-12-4-2-5(9)7-6(3-4)13-8(10)11-7;/h2-3H,1H3,(H2,10,11);1H
• InChI Key: PVXZJOFMHZACSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)Cl)N=C(S2)N.Br
• Molecular Formula: C8H8BrClN2OS
• Molecular Weight: 295.58 g/mol

Description

4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr is a chemical compound that has been studied for its potential use in scientific research. The compound is a member of the benzo[d]thiazole family, which has been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). These enzymes are involved in the inflammatory response and the breakdown of acetylcholine, respectively.
Biochemical and Physiological Effects:
4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, as well as inhibit the growth of cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr in lab experiments is its ability to inhibit the activity of specific enzymes, which can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr. One area of research is the development of more potent and selective inhibitors of COX-2 and AChE. Another area of research is the study of the compound's potential use in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Additionally, the use of 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr in combination with other drugs or therapies may also be explored as a potential treatment option for various diseases.

Synthesis Methods

The synthesis of 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr involves a multi-step process. The first step involves the reaction of 4-chloro-2-nitroaniline with methanol and potassium carbonate to form 4-chloro-2-nitroanisole. This compound is then reacted with thioamide to form the benzo[d]thiazole ring. The final step involves the reaction of the benzo[d]thiazole with hydrobromic acid to form 4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr.

Scientific Research Applications

4-Chloro-6-methoxybenzo[D]thiazol-2-amine hbr has been studied for its potential use in scientific research. The compound has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.